Cas no 2466-73-1 (Phosphoric acid,mono(2-methylpropyl) ester)

• Product Name: Phosphoric acid,mono(2-methylpropyl) ester
• CAS No: 2466-73-1
• MF: C₄H₁₁O₄P
• MW: 154.101502656937
• CID: 265793
• PubChem ID: 75574
• Update Time: 2025-04-19

Phosphoric acid,mono(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,mono(2-methylpropyl) ester
• Isobutyl dihydrogen phosphate
• Acetic acid, cyano-, 2-methylpropyl ester
• BRN 1761677
• Cyan
• cyanoacetic acid isobutyl ester
• cyano-acetic acid isobutyl ester
• EINECS 236-422-9
• Isobutyl 2-cyanoacetate
• isobutyl alcohol phosphate
• iso-butyl cyanoacetate
• Isobutyl cyanoacetate
• Malonsaeure-isobutylester-nitril
• mono-isobutyl phosphate
• phosphoric acid monoisobutyl ester
• Phosphorsaeure-monoisobutylester
• Phosphorsaeure-sec.-butylester
• Phosphoric acid, mono(2-methylpropyl) ester
• PHOSPHORIC ACID,2-METHYLPROPYL ESTER
• Phosphoric acid, 2-methylpropyl ester
• MFCD32222305
• DTXSID80862961
• 84593-27-1
• NS00046743
• 2-methylpropyl dihydrogen phosphate
• SCHEMBL759100
• SY299098
• EINECS 283-250-5
• 2466-73-1
• EINECS 219-576-1

• Inchi： 1S/C4H11O4P/c1-4(2)3-8-9(5,6)7/h4H,3H2,1-2H3,(H2,5,6,7)
• InChI Key： SVBLDLLXNRGMBG-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(C)C

Computed Properties

• Exact Mass: 154.03953
• Monoisotopic Mass: 154.03949583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76